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Compound of Interest

Compound Name: 5-Carboxyphthalide

Cat. No.: B1580894

An In-depth Technical Guide to 5-
Carboxyphthalide

This guide provides a comprehensive overview of 5-Carboxyphthalide, a significant chemical
intermediate. It is intended for researchers, scientists, and professionals in drug development
and chemical synthesis. The document details its chemical identity, physicochemical
properties, synthesis protocols, and its role in synthetic pathways.

Chemical Identity and Structure

5-Carboxyphthalide is a white crystalline solid organic compound.[1][2] Its core structure
consists of a phthalide ring system substituted with a carboxylic acid group at the 5-position.

IUPAC Name: 1-oxo-3H-2-benzofuran-5-carboxylic acid[3]

CAS Number: 4792-29-4[2][4][5][6][7]

Molecular Formula: CoHeO4[1][2][5][6][7]

Synonyms: 1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid, Phthalide-5-carboxylic acid[2]

[31L5][6]

The chemical structure is represented by the following SMILES and InChl identifiers:
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e SMILES:OC(=0)clccc2C(=0)0OCc2cl

e INChl:1S/C9H604/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3H,4H2,(H,10,11)

Physicochemical Properties

The quantitative physicochemical properties of 5-Carboxyphthalide are summarized in the
table below. This data is essential for its application in experimental settings, influencing factors
such as solvent selection, reaction temperature, and purification methods.

Property Value

Molar Mass 178.14 g/mol [1]

Density 1.502 g/cm3[1][5][7]

Boiling Point 481.1 + 45.0 °C (Predicted)[1][5][7]
Flash Point 206.3 °C[1][7]

pKa 3.73 £ 0.20 (Predicted)[1][2]

Vapor Pressure 4.57 x 1071 mmHg at 25°C[1][7]

Insoluble in water; Soluble in chloroform and

Solubility ther.[1]
ether.

Synthesis of 5-Carboxyphthalide

5-Carboxyphthalide is a valuable intermediate, particularly in the synthesis of
pharmaceuticals, dyes, and photosensitive compounds.[1] One established method for its
preparation involves the reaction of terephthalic acid with a formaldehyde source in the
presence of oleum (fuming sulfuric acid).[8][9][10]

This protocol is based on a method designed for high yield and purity.[9]
Materials:

e Terephthalic acid
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e Oleum (20% SOs)

o Paraformaldehyde

e Sodium Hydroxide (NaOH) solution (e.g., 10%)

e Sulfuric Acid (H2S0a4) solution (e.g., 50% or 96%)

o Activated Carbon

o Water

Procedure:

Reaction Setup: Charge a suitable reactor with terephthalic acid.

o Addition of Reagents: Add oleum (containing at least 20% SOs) to the reactor, followed by
the addition of paraformaldehyde.

e Heating: Heat the reaction mixture to a temperature between 120-145°C and agitate for
several hours (e.g., 4.5 to 17 hours).[9][10][11]

e Quenching and Filtration: After the reaction is complete, carefully add water to the mixture
and adjust the temperature to approximately 70-100°C. Filter the resulting precipitate and
wash it with water.[9][11]

e Purification via pH Adjustment:

[e]

Suspend the crude product in water.

o

Adjust the pH of the suspension to approximately 7 with a NaOH solution to dissolve the
5-carboxyphthalide.[9][11]

o

Add activated carbon to the solution, stir, and then filter to remove impurities.

[¢]

Heat the filtrate to around 65-85°C.[9][11]
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o Precipitation and Isolation: Acidify the filtrate by adding sulfuric acid until the pH reaches
approximately 2. This will precipitate the purified 5-carboxyphthalide.[9][11]

e Final Steps: Isolate the precipitated product by filtration, wash it with water, and dry to obtain
the final product with a yield of over 80%.[9][11]

Synthetic Pathway Visualization

The synthesis of 5-Carboxyphthalide from terephthalic acid is a key industrial process. The
logical workflow for this chemical transformation is illustrated below.

Terephthalic Acid Oleum (S03)
Paraformaldehyde
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Caption: Synthesis workflow for 5-Carboxyphthalide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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